Cas no 2034510-60-4 (3-fluoro-4-methoxy-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 3-fluoro-4-methoxy-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• CAS No: 2034510-60-4
• MF: C₁₈H₁₉FN₄O₃S
• MW: 390.431865930557
• CID: 5925547
• PubChem ID: 119102862
• Update Time: 2025-05-22

3-fluoro-4-methoxy-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-methoxy-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• 2034510-60-4
• 3-fluoro-4-methoxy-N-(2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 3-fluoro-4-methoxy-N-[2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• AKOS026695213
• F6525-2719
• 3-fluoro-4-methoxy-N-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

• Inchi： 1S/C18H19FN4O3S/c1-13-10-17(14-4-3-7-20-12-14)22-23(13)9-8-21-27(24,25)15-5-6-18(26-2)16(19)11-15/h3-7,10-12,21H,8-9H2,1-2H3
• InChI Key： TVMRYIYHMLZUHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OC)(NCCN1C(C)=CC(C2C=NC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 390.11618982g/mol
• Monoisotopic Mass: 390.11618982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.5Ų

Additional information on 3-fluoro-4-methoxy-N-{2-5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide

3-Fluoro-4-Methoxy-N-{2-[5-Methyl-3-(Pyridin-3-Yl)-1H-Pyrazol-1-Yl]Ethyl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound 3-fluoro-4-methoxy-N-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 2034510604) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound, characterized by its complex structure, has garnered attention due to its unique chemical properties and promising applications in drug development. The molecule's structure is composed of several key functional groups, including a fluoro group, a methoxy group, a pyrazole ring, and a sulfonamide group, each contributing to its distinct chemical behavior.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry, particularly in enhancing the bioavailability and stability of drug candidates. The presence of a fluoro group further enhances the compound's lipophilicity, which is crucial for crossing biological membranes. The pyrazole ring, a five-membered heterocyclic structure, is known for its ability to act as a hydrogen bond donor or acceptor, making it an attractive moiety for designing bioactive molecules. Additionally, the pyridine ring within the molecule introduces electron-withdrawing effects, which can modulate the electronic properties of the compound and influence its interactions with biological targets.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as Suzuki coupling and nucleophilic aromatic substitution to construct the molecule's intricate architecture. The use of microwave-assisted synthesis has also been reported to optimize reaction conditions and improve yields. These synthetic strategies underscore the compound's accessibility and feasibility for large-scale production, should it prove successful in preclinical trials.

From a biological standpoint, this compound has shown promising activity in vitro against various enzymatic targets. For instance, studies have demonstrated its ability to inhibit kinases involved in cellular signaling pathways, which are often overactive in cancer cells. The sulfonamide group plays a pivotal role in binding to the active site of these enzymes, while the fluoro and methoxy groups contribute to optimizing the molecule's pharmacokinetic profile. Furthermore, computational modeling studies have revealed that the compound exhibits favorable drug-like properties, including good solubility and minimal toxicity profiles.

In terms of applications, this compound holds potential as a lead molecule for developing novel therapeutic agents. Its ability to modulate key cellular pathways makes it a candidate for treating diseases such as cancer, inflammation, and neurodegenerative disorders. Recent advancements in personalized medicine have also raised interest in compounds like this one due to their potential for targeted therapy. Researchers are actively exploring its efficacy in animal models to assess its suitability for clinical trials.

Looking ahead, ongoing research aims to further refine the structure of this compound to enhance its potency and selectivity. Techniques such as fragment-based drug design and machine learning-based virtual screening are being employed to identify optimal modifications. Additionally, efforts are underway to investigate its mechanism of action at the molecular level using advanced imaging techniques like cryo-electron microscopy.

In conclusion, 3-fluoro-4-methoxy-N-{2-[5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide represents a cutting-edge advancement in organic chemistry with significant implications for drug discovery. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs. As research continues to unfold, this compound is expected to contribute meaningfully to the development of innovative therapeutic solutions.